N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide

• Molecular Formula: C17H15N5O7
• Molecular Weight: 401.3 g/mol
• IUPAC Name: N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C17H15N5O7/c1-2-28-12-3-5-14(15(7-12)22(26)27)19-17(23)16-6-4-13(29-16)10-20-9-11(8-18-20)21(24)25/h3-9H,2,10H2,1H3,(H,19,23)
• InChI Key: PVCXKBTUKYLCFM-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)CN3C=C(C=N3)[N+](=O)[O-])[N+](=O)[O-]

Description

N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide, also known as ENF, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various biological studies. ENF is a small molecule that has been synthesized through a unique chemical process and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is not fully understood. However, studies have shown that N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide interacts with specific molecular targets in cells, leading to changes in cellular signaling pathways. N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of cellular antioxidant responses.
Biochemical and Physiological Effects:
N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide can reduce oxidative stress and inflammation in cells, leading to improved cellular function. Additionally, N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has been found to enhance mitochondrial function and improve energy metabolism in cells.

Advantages and Limitations for Lab Experiments

N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, making it easy to study its effects on cellular processes. Additionally, N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is stable and can be easily synthesized in the lab. However, N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide. One area of research is to further investigate the neuroprotective effects of N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide and its potential use in the treatment of neurodegenerative diseases. Additionally, further studies are needed to understand the mechanism of action of N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide and its effects on cellular signaling pathways. Finally, there is a need for more research on the potential use of N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide as a cancer therapy.

Synthesis Methods

N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is synthesized by reacting 4-ethoxy-2-nitroaniline with 4-nitro-1H-pyrazole-1-carboxaldehyde in the presence of a suitable base. The resulting intermediate is then reacted with furan-2-carboxylic acid to obtain the final product, N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide. The synthesis of N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has shown potential applications in various scientific research areas, including neuroscience, cancer research, and drug discovery. N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, N-(4-ethoxy-2-nitrophenyl)-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has been shown to inhibit the growth of cancer cells, making it a promising candidate for cancer therapy.